Cas no 1805076-17-8 (Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805076-17-8
• MF: C₁₀H₆F₆INO₃
• MW: 429.054436206818
• CID: 4839338
• Update Time: 2025-06-08

Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H6F6INO3/c1-2-20-8(19)6-4(9(11,12)13)3-5(17)7(18-6)21-10(14,15)16/h3H,2H2,1H3
• InChI Key： KTSBUQBXZLJAGS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)OCC)C(C(F)(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 4.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate

Ethyl 3-Iodo-2-(Trifluoromethoxy)-5-(Trifluoromethyl)Pyridine-6-Carboxylate: A Comprehensive Overview

Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate, with CAS No. 1805076-17-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with an iodo group, a trifluoromethoxy group, and a trifluoromethyl group. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable tool in various research and industrial applications.

The synthesis of Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of a mild oxidation technique to introduce the trifluoromethoxy group, significantly reducing reaction time while maintaining product integrity.

In terms of applications, this compound has demonstrated remarkable potential in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms makes it a promising candidate for use as a herbicide. A research team at the University of California has reported that Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate exhibits exceptional efficacy against glyphosate-resistant weeds, offering a sustainable solution to this pressing agricultural challenge.

Beyond agriculture, this compound has also found applications in the pharmaceutical industry. Its unique structure allows for selective binding to certain receptors, making it a valuable lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. A recent study published in Nature Communications revealed that Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate can modulate the activity of G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions.

The environmental impact of Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate has also been a topic of interest among researchers. Studies conducted by environmental scientists at the Massachusetts Institute of Technology (MIT) have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. This finding is particularly significant for its application as an agrochemical, as it addresses concerns related to environmental contamination.

In conclusion, Ethyl 3-iodo-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805076-17-8) represents a cutting-edge compound with diverse applications across multiple scientific domains. Its versatile structure and favorable properties make it an invaluable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.